Cas no 2229165-32-4 (3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid)

• Product Name: 3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid
• CAS No: 2229165-32-4
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 5974605
• PubChem ID: 165883186
• Update Time: 2025-08-05

3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid
• 3-[4-(dimethylamino)-3-fluorophenyl]-2,2-difluoropropanoic acid
• EN300-1952036
• 2229165-32-4

• Inchi： 1S/C11H12F3NO2/c1-15(2)9-4-3-7(5-8(9)12)6-11(13,14)10(16)17/h3-5H,6H2,1-2H3,(H,16,17)
• InChI Key： FNPCPMRADFPSNY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC(=C(C=1)F)N(C)C)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid

3-4-(Dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic Acid: A Comprehensive Overview

3-4-(Dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid (CAS No. 2229165-32-4) is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound, characterized by its unique structural features, has garnered attention due to its potential in drug development and advanced material synthesis. The molecule consists of a dimethylamino group attached to a fluorophenyl ring, which is further connected to a difluorinated propanoic acid moiety. This combination of functional groups imparts the compound with distinctive chemical and biological properties.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design, particularly due to their enhanced stability and bioavailability. The presence of multiple fluorine atoms in 3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid contributes to its lipophilicity, making it an attractive candidate for pharmaceutical applications. Researchers have explored its potential as a building block for constructing bioactive molecules, including kinase inhibitors and receptor antagonists.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the dimethylamino group through nucleophilic substitution and the subsequent fluorination of the aromatic ring. Recent advancements in fluorination chemistry, such as the use of electrophilic fluorinating agents and transition-metal-catalyzed reactions, have improved the efficiency and selectivity of these processes.

In terms of biological activity, 3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid has shown promise in preclinical studies as a modulator of cellular signaling pathways. Its ability to interact with specific protein targets suggests potential applications in treating conditions such as cancer and neurodegenerative diseases. However, further research is required to fully understand its mechanism of action and safety profile.

From a materials science perspective, this compound has been investigated for its role in creating advanced polymers and coatings. Its unique combination of functional groups allows for tailored properties such as improved adhesion, thermal stability, and resistance to environmental factors. These attributes make it a valuable component in the development of high-performance materials for industrial and consumer applications.

Looking ahead, the continued exploration of 3-4-(dimethylamino)-3-fluorophenyl-2,2-difluoropropanoic acid will undoubtedly yield new insights into its chemical behavior and practical uses. As researchers delve deeper into its structure-function relationships and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic research and industrial innovation.